Cas no 921755-41-1 (Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester)

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester structure

921755-41-1 structure

Product Name:Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester

CAS No:921755-41-1

MF:C₉H₁₃NO₅

MW:215.203222990036

CID:743512

PubChem ID:15946560

Update Time:2025-04-19

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester
- ETHYL 2-NITRO-2-(2H-PYRAN-4(3H,5H,6H)-YLIDENE)ACETATE
- ethyl 2-nitro-2-(oxan-4-ylidene)acetate
- Ethyl nitro(oxan-4-ylidene)acetate
- 921755-41-1
- DTXSID50580165
- Inchi： 1S/C9H13NO5/c1-2-15-9(11)8(10(12)13)7-3-5-14-6-4-7/h2-6H2,1H3
- InChI Key： MTVUGLDBNULHQR-UHFFFAOYSA-N
- SMILES： O1CC/C(=C(/C(=O)OCC)\[N+](=O)[O-])/CC1

Computed Properties

Exact Mass: 215.07937252g/mol
Monoisotopic Mass: 215.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 81.4Å²

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Production Method

Production Method 1

29943-42-8

626-35-7

921755-41-1

921755-40-0

Reaction Conditions

1.1 Reagents: Titanium tetrachloride Solvents: Tetrahydrofuran ; 5 min, 0 °C
1.2 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ; 2 h, 0 °C; 0 °C → rt; 18 h, rt

Reference

: Synthesis of Bicyclic Tertiary α-Amino Acids

Strachan, Jon-Paul; Whitaker, Regina C.; Miller, Craig H.; Bhatti, Balwinder S., Journal of Organic Chemistry, 2006, 71(26), 9909-9911

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Raw materials

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Preparation Products

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Related Literature

1. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832

921755-41-1 (Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent